Cas no 898408-68-9 (N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide
• CAS No: 898408-68-9
• MF: C₂₅H₂₂N₂O₅S
• MW: 462.517585277557
• CID: 6305526
• PubChem ID: 16822387
• Update Time: 2025-07-10

N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide
• AKOS024658601
• N-(1,3-benzodioxol-5-yl)-2-[3-[(4-methylphenyl)methylsulfonyl]indol-1-yl]acetamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide
• F2540-0386
• 898408-68-9
• AB00679441-01
• N-(2H-1,3-benzodioxol-5-yl)-2-{3-[(4-methylphenyl)methanesulfonyl]-1H-indol-1-yl}acetamide

• Inchi： 1S/C25H22N2O5S/c1-17-6-8-18(9-7-17)15-33(29,30)24-13-27(21-5-3-2-4-20(21)24)14-25(28)26-19-10-11-22-23(12-19)32-16-31-22/h2-13H,14-16H2,1H3,(H,26,28)
• InChI Key： PETSUUHZHCKRFW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)(C1=CN(CC(NC2=CC=C3C(=C2)OCO3)=O)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 462.12494298g/mol
• Monoisotopic Mass: 462.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 791
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide

Research Briefing on N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS: 898408-68-9)

In recent years, the compound N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS: 898408-68-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide involves a multi-step process that includes the functionalization of the indole core and subsequent coupling with a benzodioxolyl moiety. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In particular, it has been shown to target cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and asthma. Preclinical studies in animal models have demonstrated significant reduction in inflammation markers with minimal side effects, highlighting its therapeutic potential.

Further research has explored the compound's role in oncology. Preliminary data suggest that N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide may inhibit tumor growth by modulating key signaling pathways involved in cell proliferation and apoptosis. In vitro studies using cancer cell lines have shown dose-dependent cytotoxicity, while in vivo studies are currently underway to evaluate its efficacy and safety profile.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Researchers are also exploring structural modifications to enhance its pharmacological properties and reduce any off-target effects.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)-2-{3-(4-methylphenyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS: 898408-68-9) represents a promising candidate for further development in both anti-inflammatory and anticancer therapies. Continued research and clinical trials will be essential to fully understand its therapeutic potential and translate these findings into practical medical applications.